Chimeric GNA/DNA metal-mediated base pairs†

Chemical Communications Pub Date: 2011-09-09 DOI: 10.1039/C1CC13774C

Abstract

DNA double helices comprising chimeric GNA/DNA metal-mediated base pairs have been synthesized and characterized (GNA = glycol nucleic acid). The possibility to combine different nucleic acid backbones within one metal-mediated base pair expands the applicability of metal-functionalized nucleic acids.

Graphical abstract: Chimeric GNA/DNA metal-mediated base pairs
Chimeric GNA/DNA metal-mediated base pairs†
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